Cas no 61371-01-5 (Pyridazino[4,5-g]phthalazine-1,9(2H,8H)-dione, 2,4,6,8-tetraphenyl-)

Pyridazino[4,5-g]phthalazine-1,9(2H,8H)-dione, 2,4,6,8-tetraphenyl- structure
61371-01-5 structure
Product Name:Pyridazino[4,5-g]phthalazine-1,9(2H,8H)-dione, 2,4,6,8-tetraphenyl-
CAS No:61371-01-5
MF:C34H22N4O2
MW:518.5640873909
CID:481819
PubChem ID:71396404
Update Time:2025-04-19

Pyridazino[4,5-g]phthalazine-1,9(2H,8H)-dione, 2,4,6,8-tetraphenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyridazino[4,5-g]phthalazine-1,9(2H,8H)-dione, 2,4,6,8-tetraphenyl-
    • 1,3,7,9-tetraphenylpyridazino[4,5-g]phthalazine-4,6-dione
    • 2,4,6,8-Tetraphenylpyridazino[4,5-g]phthalazine-1,9(2H,8H)-dione
    • 61371-01-5
    • DTXSID00817973
    • Inchi: 1S/C34H22N4O2/c39-33-29-22-30-28(32(24-15-7-2-8-16-24)36-38(34(30)40)26-19-11-4-12-20-26)21-27(29)31(23-13-5-1-6-14-23)35-37(33)25-17-9-3-10-18-25/h1-22H
    • InChI Key: VVCQVFIFYIIUMQ-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C3C(N(C4C=CC=CC=4)N=C(C4C=CC=CC=4)C3=CC=2C(C2C=CC=CC=2)=NN1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 518.17446
  • Monoisotopic Mass: 518.17427596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 4
  • Complexity: 919
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 65.3Ų

Experimental Properties

  • PSA: 65.34
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